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Compound of Interest

Compound Name: Ketoisophorone

Cat. No.: B1673608 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of key chemical intermediates is paramount. Ketoisophorone, a versatile

organic compound, serves as a crucial building block in the synthesis of a variety of valuable

molecules, including carotenoids and vitamins.[1][2] This guide provides a detailed overview of

its structure, nomenclature, physicochemical properties, and a key synthetic protocol.

Nomenclature and Structure
Ketoisophorone is systematically known by its IUPAC name, 2,6,6-trimethylcyclohex-2-ene-

1,4-dione.[3] It is also widely recognized by several synonyms, including 4-Oxoisophorone and

simply, Ketoisophorone.[1] The compound is registered under the CAS Number 1125-21-9.[3]

Its molecular formula is C₉H₁₂O₂, with a corresponding molecular weight of 152.19 g/mol .[3][4]

The structure features a cyclohexene ring substituted with two ketone groups and three methyl

groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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